Cas no 1118807-13-8 (KY02111)

KY02111 structure
KY02111 structure
Product Name:KY02111
CAS No:1118807-13-8
MF:C18H17ClN2O3S
MW:376.857182264328
MDL:MFCD08483062
CID:1066557
PubChem ID:8582409
Update Time:2025-04-20

KY02111 Chemical and Physical Properties

Names and Identifiers

    • KY02111
    • KY0211
    • N-(6-chloro-1,3-benzothiazol-2-yl)-3-(3,4-dimethoxyphenyl)propanamide
    • N-(6-Chlorobenzo[d]thiazol-2-yl)-3-(3,4-dimethoxyphenyl)propanamide
    • 2-(3-(3,4-dimethoxyphenyl)propanamido)-6-chlorobenzothiazole
    • KY-02111
    • QC-8207
    • N-(6-Chloro-2-benzothiazolyl)-3,4-dimethoxy-benzenepropanamide
    • KY 02111
    • C18H17ClN2O3S
    • N-(6-Chloro-benzothiazol-2-yl)-3-(3,4-dimethoxy-phenyl)-propionamide
    • SYN5079
    • AOB3874
    • HMS3653K03
    • N-(6-Chloro-2-benzothiazolyl)-3,4-dimethoxybenzenepropanamide
    • BCP07010
    • AM81229
    • MDL: MFCD08483062
    • Inchi: 1S/C18H17ClN2O3S/c1-23-14-7-3-11(9-15(14)24-2)4-8-17(22)21-18-20-13-6-5-12(19)10-16(13)25-18/h3,5-7,9-10H,4,8H2,1-2H3,(H,20,21,22)
    • InChI Key: LXFKEVQQSKQXPR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)SC(=N2)NC(CCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

  • Exact Mass: 376.06500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 456
  • Topological Polar Surface Area: 88.7

Experimental Properties

  • Density: 1.362±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (4.5E-3 g/L) (25 ºC),
  • PSA: 92.18000
  • LogP: 5.18770

KY02111 Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: 46
  • Hazardous Material Identification: Xn
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

KY02111 Pricemore >>

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